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Compound of Interest

Compound Name: RC-33 Hydrochloride

Cat. No.: B15583191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: These notes and protocols are intended for research use only by qualified

personnel. RC-33 Hydrochloride is a research chemical, and its toxicological properties may

not be fully characterized.[1] Always consult a comprehensive Safety Data Sheet (SDS) from

your supplier before handling and perform a thorough risk assessment.

Introduction
RC-33 Hydrochloride is a selective and metabolically stable agonist for the sigma (σ)

receptor.[2][3] It has demonstrated activity in enhancing nerve growth factor (NGF)-induced

neurite outgrowth, making it a candidate for research in neurodegenerative diseases such as

amyotrophic lateral sclerosis (ALS).[2][3] These guidelines provide essential information for the

safe storage, handling, and use of RC-33 Hydrochloride powder in a laboratory setting.
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Property Value Source

CAS Number 1346016-43-0 [2]

Molecular Formula
Not explicitly found in search

results.

Molecular Weight
Not explicitly found in search

results.

Appearance

Not explicitly found in search

results, typically a crystalline

powder.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of RC-33 Hydrochloride powder.

Conflicting information exists from commercial suppliers, suggesting that the optimal storage

condition may depend on the intended duration of storage.

Recommended Storage Conditions
Condition Temperature Duration Source

Short-term Storage Room Temperature
As per shipping in the

continental US
[2]

Long-term Storage

(Powder)
-20°C Up to 3 years [4]

In Solvent -80°C Up to 1 year [4]

Note: For long-term stability, storage at -20°C is recommended.[4] The compound is often

shipped with blue ice, indicating a preference for cool conditions during transport.[4]

Stability Considerations
Hygroscopicity: The hydrochloride salt form may be hygroscopic. Store in a tightly sealed

container in a dry, well-ventilated place.[5][6]
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Light Sensitivity: Protect from direct light. Store in an opaque or amber vial.

Thermal Stability: While stable at room temperature for short periods, long-term exposure to

heat should be avoided.[2]

Handling and Safety Precautions
Due to the lack of a specific Safety Data Sheet for RC-33 Hydrochloride, handling precautions

are based on general guidelines for potent research compounds and hydrochloride salts.[1][5]

[7]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber).[5]

Respiratory Protection: For handling powder outside of a ventilated enclosure, a NIOSH-

approved respirator is recommended to avoid inhalation.[1]

Body Protection: Wear a lab coat.[1]

Engineering Controls
Handle the powder in a well-ventilated area, preferably within a chemical fume hood or a

ventilated balance enclosure, to minimize inhalation exposure.[5][8]

Ensure eyewash stations and safety showers are readily accessible.[5]

Spill and Disposal
Spill: In case of a spill, avoid generating dust.[1] Moisten the powder with a suitable solvent

(e.g., water or ethanol) before carefully wiping it up with an absorbent material. Place the

waste in a sealed container for proper disposal.[1]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[7]
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Experimental Protocols
The following are general protocols. Researchers should optimize these based on their specific

experimental needs.

Protocol for Preparation of Stock Solutions
Equilibration: Allow the vial of RC-33 Hydrochloride powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: In a chemical fume hood or ventilated enclosure, carefully weigh the desired

amount of powder.

Solubilization: Add the desired solvent (e.g., DMSO, Ethanol, or sterile water) to the powder.

Consult the supplier's datasheet for specific solubility information. If not available, test

solubility with a small amount first.

Mixing: Vortex or sonicate the solution until the powder is completely dissolved.

Storage: Store the stock solution in aliquots at -80°C to avoid repeated freeze-thaw cycles.

[4]

Protocol for Stability Testing (Forced Degradation)
Forced degradation studies help to identify potential degradation products and establish the

stability-indicating nature of analytical methods.[9]

Sample Preparation: Prepare several accurately weighed samples of RC-33 Hydrochloride
powder and solutions in relevant solvents.

Stress Conditions: Expose the samples to a range of stress conditions, including:

Acidic: 0.1 M HCl at 60°C for 24 hours.

Basic: 0.1 M NaOH at 60°C for 24 hours.

Oxidative: 3% H₂O₂ at room temperature for 24 hours.

Thermal: 80°C for 48 hours (for solid powder).
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Photolytic: Expose to UV light (e.g., 254 nm) and visible light for a defined period.

Analysis: Analyze the stressed samples at various time points using a validated stability-

indicating HPLC method. Compare the results to an unstressed control sample.

Data Evaluation: Assess the percentage of degradation and identify any major degradation

products.

Visualizations
Workflow and Pathway Diagrams
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Caption: Workflow for RC-33 Hydrochloride Storage and Handling.
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Prepare Stock Solution
(e.g., 10 mM in DMSO)

Create Serial Dilutions
in Cell Culture Medium

Treat Cells with RC-33 HCl
and/or NGF

Plate Neuronal Cells

Incubate Cells (e.g., 24h)

Incubate for Desired Time
(e.g., 48-72h)

Analyze Neurite Outgrowth
(Microscopy & Image Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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